Cas no 2411022-24-5 (2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-)

• Product Name: 2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-
• CAS No: 2411022-24-5
• MF: C₁₈H₂₁BrN₂O₃
• MW: 393.3
• CID: 5305944
• PubChem ID: 146396571
• Update Time: 2025-05-27

2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-
• 2411022-24-5
• 3-[4-(5-Bromopentyl)-1-oxo-2-isoindolinyl]piperidine-2,6-dione
• SY312604
• DA-59976
• CS-0255069
• 3-[7-(5-bromopentyl)-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione
• HY-132939
• 3-[4-(5-bromopentyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione
• SCHEMBL21741558
• 2-(2,6-Dioxopiperidin-3-yl)phthalimidine-C5-Br
• MFCD32903534
• Phthalimidinoglutarimide-C5-Br

• Inchi： 1S/C18H21BrN2O3/c19-10-3-1-2-5-12-6-4-7-13-14(12)11-21(18(13)24)15-8-9-16(22)20-17(15)23/h4,6-7,15H,1-3,5,8-11H2,(H,20,22,23)
• InChI Key： VMQNLNDBGJVXFN-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3CCCCCBr)C1=O

Computed Properties

• Exact Mass: 392.07356g/mol
• Monoisotopic Mass: 392.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-

Comprehensive Overview of 2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- (CAS No. 2411022-24-5)

The compound 2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- (CAS No. 2411022-24-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidinedione core and a bromopentyl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like 2,6-Piperidinedione derivatives has surged, driven by advancements in precision medicine and targeted therapies. The presence of a bromine atom in the structure enhances its reactivity, enabling facile modifications for further derivatization. This characteristic aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in drug efficacy and selectivity.

One of the most searched questions in the field of medicinal chemistry is: "How can heterocyclic compounds improve drug bioavailability?" The 2,6-Piperidinedione scaffold addresses this concern by offering a balance between lipophilicity and solubility, which is critical for oral drug absorption. Additionally, the isoindol-2-yl moiety in this compound contributes to its stability under physiological conditions, a feature highly sought after in the development of long-acting therapeutics.

The synthesis of CAS No. 2411022-24-5 involves multi-step organic reactions, including alkylation and cyclization processes. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic chemistry. Researchers often explore "efficient synthetic routes for bromoalkyl-substituted heterocycles" to optimize yields and reduce environmental impact, a topic gaining traction in green chemistry initiatives.

From an industrial perspective, the scalability of producing 2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- is a key consideration. Companies specializing in custom synthesis are investing in catalytic methods to streamline production, addressing the need for cost-effective and sustainable manufacturing. This aligns with the broader industry shift toward atom economy and waste reduction, which are frequently highlighted in ESG (Environmental, Social, and Governance) reports.

Another trending topic in biochemical research is the role of small molecules in modulating protein-protein interactions (PPIs). The structural features of CAS No. 2411022-24-5 suggest its potential as a PPI inhibitor, particularly in diseases where traditional targets have proven challenging. This has led to increased interest in computational studies, such as molecular docking and dynamics simulations, to predict its binding affinities and therapeutic potential.

In summary, 2,6-Piperidinedione, 3-[4-(5-bromopentyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]- represents a promising candidate for further investigation in drug development and chemical biology. Its versatility, combined with the growing demand for innovative therapeutic agents, positions it as a compound of significant interest in both academic and industrial settings. Future research will likely explore its applications in personalized medicine and combination therapies, areas that are currently dominating scientific discourse.